Ethyl 2-hydroxy-3,3-dimethylcyclohex-1-enecarboxylate

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: ethyl 2-hydroxy-3,3-dimethylcyclohexene-1-carboxylate
• InChI: InChI=1S/C11H18O3/c1-4-14-10(13)8-6-5-7-11(2,3)9(8)12/h12H,4-7H2,1-3H3
• InChI Key: ONJYVCKDLFGVBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(CCC1)(C)C)O

Description

Ethyl 2-hydroxy-3,3-dimethylcyclohex-1-enecarboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500 mL round-bottomed flask was added diisopropylamine (3.5 mL) in ether (200 mL). After cooling to −30° C., butyllithium (16 mL) (1.6M in hexane) was added slowly. After stirring 30 minutes, the temperature was cooled to −5° C. 2,2-Dimethylcyclohexanone (3 g) was added slowly. The mixture was warmed up to 0° C. and stirred for 1 hour. After cooling to −5° C., hexamethylphosphoramide (8 mL) and ethyl carbonocyanidate (2.5 mL) were added. After stirring at −5° C. for 20 minutes, and warming to room temperature, the reaction was stirred for 1 hour. The mixture was poured into cold water, and the layers were separated. The aqueous layer was extracted with ether (3×20 mL). The combined the organic layers were washed with saturated aqueous NH4Cl (3×20 mL). After drying over Na2SO4, the mixture was filtered and the filtrate was concentrated. The crude product was purified by flash chromatography on silica with 0-10% ethyl acetate in hexanes to provide the title compound.